Cas no 887672-44-8 (7-(3-Chloro-benzyl)-3-methyl-8-piperazin-1-yl-3,7-dihydro-purine-2,6-dione)

• Product Name: 7-(3-Chloro-benzyl)-3-methyl-8-piperazin-1-yl-3,7-dihydro-purine-2,6-dione
• CAS No: 887672-44-8
• MF: C₁₇H₁₉ClN₆O₂
• MW: 374.824761629105
• CID: 6621432
• PubChem ID: 6485511
• Update Time: 2025-08-03

7-(3-Chloro-benzyl)-3-methyl-8-piperazin-1-yl-3,7-dihydro-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-(3-Chloro-benzyl)-3-methyl-8-piperazin-1-yl-3,7-dihydro-purine-2,6-dione
• 1H-Purine-2,6-dione, 7-[(3-chlorophenyl)methyl]-3,7-dihydro-3-methyl-8-(1-piperazinyl)-
• AKOS000726843
• F2636-0639
• 887672-44-8
• 7-(3-chlorobenzyl)-3-methyl-8-(piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione
• 7-[(3-chlorophenyl)methyl]-3-methyl-8-piperazin-1-ylpurine-2,6-dione
• Z237731366
• UPCMLD0ENAT5818651:001

• Inchi： 1S/C17H19ClN6O2/c1-22-14-13(15(25)21-17(22)26)24(10-11-3-2-4-12(18)9-11)16(20-14)23-7-5-19-6-8-23/h2-4,9,19H,5-8,10H2,1H3,(H,21,25,26)
• InChI Key： RIXBNZUNWVFIMB-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(Cl)=C2)C2=C(N(C)C(=O)NC2=O)N=C1N1CCNCC1

Computed Properties

• Exact Mass: 374.1258016g/mol
• Monoisotopic Mass: 374.1258016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• pka: 9.50±0.70(Predicted)

Additional information on 7-(3-Chloro-benzyl)-3-methyl-8-piperazin-1-yl-3,7-dihydro-purine-2,6-dione

Introduction to 7-(3-Chloro-benzyl)-3-methyl-8-piperazin-1-yl-3,7-dihydro-purine-2,6-dione (CAS No. 887672-44-8)

7-(3-Chloro-benzyl)-3-methyl-8-piperazin-1-yl-3,7-dihydro-purine-2,6-dione is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 887672-44-8, belongs to the purine derivative class, a category well-known for its broad biological activities and therapeutic potential. The structural framework of this molecule incorporates several key functional groups, including a chloro-substituted benzyl moiety, a methyl group, and a piperazine ring, which collectively contribute to its unique chemical and pharmacological properties.

The significance of 7-(3-Chloro-benzyl)-3-methyl-8-piperazin-1-yl-3,7-dihydro-purine-2,6-dione lies in its potential as a lead compound for the development of novel therapeutic agents. Purine derivatives have long been recognized for their involvement in various biological pathways, making them attractive candidates for drug discovery. The presence of the piperazin-1-yl group in particular suggests possible interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding affinities and interactions of this compound with biological targets with unprecedented precision. Studies indicate that the chloro-benzyl substituent may enhance the compound's ability to bind to specific proteins, thereby modulating downstream signaling pathways. This has opened up new avenues for investigating its potential in treating a variety of diseases, including those related to inflammation, metabolic disorders, and neurodegeneration.

The synthesis of 7-(3-Chloro-benzyl)-3-methyl-8-piperazin-1-yl-3,7-dihydro-purine-2,6-dione represents a testament to the ingenuity of modern synthetic organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. Key steps include nucleophilic substitution reactions, cyclization processes, and functional group transformations. Each step is meticulously optimized to achieve the desired molecular architecture while maintaining regioselectivity and stereoselectivity.

One of the most compelling aspects of this compound is its potential in oncology research. Purine derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The structural features of 7-(3-Chloro-benzyl)-3-methyl-8-piperazin-1-yl-3,7-dihydro-purine-2,6-dione, particularly the methyl group and the piperazin-1-yl moiety, are thought to play crucial roles in modulating enzyme activity. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases that are overexpressed in tumors, making it a promising candidate for further investigation.

In addition to its potential in oncology, 7-(3-Chloro-benzyl)-3-methyl-8-piperazin-1-yl-3,7-dihydro-purine-2,6-dione has shown promise in other therapeutic areas. For instance, its ability to interact with biological targets suggests it may have applications in treating neurological disorders. The piperazine ring is known to be a key pharmacophore in drugs that affect central nervous system (CNS) function. Therefore, this compound could be explored as a potential treatment for conditions such as depression or epilepsy.

The development of this compound also highlights the importance of interdisciplinary collaboration between chemists、biologists、and pharmacologists. Understanding the complex interplay between chemical structure and biological activity requires a holistic approach that integrates knowledge from multiple disciplines. This collaborative effort ensures that compounds like 7-(3-Chloro-benzyl)-3-methyl-8-piperazin-1-yl-3,7-dihydro-purine-2,6-dione are not only synthesized efficiently but also optimized for therapeutic efficacy.

Looking ahead，the future prospects for 7-(3-Chloro-benzyl)-3-methyl-8-piperazin--1 -yl - 3 , 7 - dihydro - purine - 2 , 6 - dione are promising. Ongoing research aims to elucidate its mechanism of action、to identify new therapeutic applications、and to optimize its pharmacokinetic properties. Advances in drug delivery systems may also enhance the compound's bioavailability and target specificity，further expanding its potential as a therapeutic agent.

In conclusion，7-(3-Chloro-benzyl)-3-methyl--8 - piperazin - 1 - yl - 3 , 7 - dihydro - purine - 2 , 6 - dione (CAS No. 887672--44--8) is a remarkable compound with significant potential in pharmaceutical research。 Its unique structural features、biological activities、and synthetic accessibility make it an attractive candidate for further exploration。 As our understanding of biological pathways continues to grow，compounds like this one will undoubtedly play an increasingly important role in the development of novel therapeutics.